Cas no 1694103-71-3 (1-(3,3-dimethylbutyl)cyclopropan-1-ol)

• Product Name: 1-(3,3-dimethylbutyl)cyclopropan-1-ol
• CAS No: 1694103-71-3
• Molecular Formula: C₉H₁₈O
• Molecular Weight: 142.238623142242
• CID: 5806872
• PubChem ID: 115073585

1-(3,3-dimethylbutyl)cyclopropan-1-ol Properties

Names and Identifiers

• 1-(3,3-dimethylbutyl)cyclopropan-1-ol
• 1694103-71-3
• SCHEMBL17445670
• EN300-1846259

• InChIKey： ZYOASTUMIGUMEY-UHFFFAOYSA-N
• Inchi： 1S/C9H18O/c1-8(2,3)4-5-9(10)6-7-9/h10H,4-7H2,1-3H3
• SMILES： OC1(CCC(C)(C)C)CC1

Computed Properties

• Exact Mass: 142.135765193g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 142.135765193g/mol
• Heavy Atom Count: 10
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols